Cas no 108293-41-0 (Benzoic acid, 2-formyl-3-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-formyl-3-methyl-, methyl ester
• CAS No: 108293-41-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 3592868
• PubChem ID: 15187791
• Update Time: 2025-04-22

Benzoic acid, 2-formyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-formyl-3-methyl-, methyl ester
• 2-Formyl-3-methyl-benzoic acid methyl ester
• 108293-41-0
• Methyl 2-formyl-3-methylbenzoate

• Inchi： 1S/C10H10O3/c1-7-4-3-5-8(9(7)6-11)10(12)13-2/h3-6H,1-2H3
• InChI Key： FJSABEYYENXPBJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C)=C1C=O

Computed Properties

• Exact Mass: 178.062994177Da
• Monoisotopic Mass: 178.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų